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3/'-Methoxyrocaglamide 3/'-Methoxyrocaglamide
Brand Name: Vulcanchem
CAS No.: 189322-69-8
VCID: VC0045177
InChI: InChI=1S/C30H33NO8/c1-31(2)28(33)24-25(17-10-8-7-9-11-17)30(18-12-13-20(36-4)21(14-18)37-5)29(34,27(24)32)26-22(38-6)15-19(35-3)16-23(26)39-30/h7-16,24-25,27,32,34H,1-6H3/t24-,25-,27-,29+,30+/m1/s1
SMILES: CN(C)C(=O)C1C(C2(C(C1O)(C3=C(O2)C=C(C=C3OC)OC)O)C4=CC(=C(C=C4)OC)OC)C5=CC=CC=C5
Molecular Formula: C30H33NO8
Molecular Weight: 535.6 g/mol

3/'-Methoxyrocaglamide

CAS No.: 189322-69-8

Reference Standards

VCID: VC0045177

Molecular Formula: C30H33NO8

Molecular Weight: 535.6 g/mol

3/'-Methoxyrocaglamide - 189322-69-8

CAS No. 189322-69-8
Product Name 3/'-Methoxyrocaglamide
Molecular Formula C30H33NO8
Molecular Weight 535.6 g/mol
IUPAC Name (1R,2R,3S,3aR,8bS)-3a-(3,4-dimethoxyphenyl)-1,8b-dihydroxy-6,8-dimethoxy-N,N-dimethyl-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-2-carboxamide
Standard InChI InChI=1S/C30H33NO8/c1-31(2)28(33)24-25(17-10-8-7-9-11-17)30(18-12-13-20(36-4)21(14-18)37-5)29(34,27(24)32)26-22(38-6)15-19(35-3)16-23(26)39-30/h7-16,24-25,27,32,34H,1-6H3/t24-,25-,27-,29+,30+/m1/s1
Standard InChIKey SKYJJPBOOAAPMV-KKPOPCGDSA-N
Isomeric SMILES CN(C)C(=O)[C@@H]1[C@H]([C@]2([C@@]([C@@H]1O)(C3=C(O2)C=C(C=C3OC)OC)O)C4=CC(=C(C=C4)OC)OC)C5=CC=CC=C5
SMILES CN(C)C(=O)C1C(C2(C(C1O)(C3=C(O2)C=C(C=C3OC)OC)O)C4=CC(=C(C=C4)OC)OC)C5=CC=CC=C5
Canonical SMILES CN(C)C(=O)C1C(C2(C(C1O)(C3=C(O2)C=C(C=C3OC)OC)O)C4=CC(=C(C=C4)OC)OC)C5=CC=CC=C5
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PubChem Compound 10650014
Last Modified Nov 11 2021
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